Cas no 383130-76-5 (5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine
• CAS No: 383130-76-5
• MF: C₁₄H₁₁N₃OS
• MW: 269.321641206741
• MDL: MFCD02664102
• CID: 1489235
• PubChem ID: 4616762
• Update Time: 2025-06-15

5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine
• 5-(3-Phenoxy-phenyl)-[1,3,4]thiadiazol-2-ylamine
• MFCD02664102
• BBL020179
• CS-0205898
• DB-263310
• 5-(3-phenoxyphenyl)-[1,3,4]thiadiazol-2-ylamine
• DTXSID301257631
• STK887535
• BS-32373
• AKOS001476689
• 383130-76-5
• s10249

• MDL： MFCD02664102
• Inchi： 1S/C14H11N3OS/c15-14-17-16-13(19-14)10-5-4-8-12(9-10)18-11-6-2-1-3-7-11/h1-9H,(H2,15,17)
• InChI Key： VBDYSFDCYGGHBA-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1C=CC=C(C=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 269.06200
• Monoisotopic Mass: 269.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 90.00000
• LogP: 3.50970

Additional information on 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine

Comprehensive Overview of 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine (CAS No. 383130-76-5)

5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine, with the CAS number 383130-76-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenoxyphenyl and amine functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications due to its unique chemical properties and reactivity.

In recent years, the demand for 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine has increased, driven by its relevance in drug discovery and material science. A growing number of studies highlight its role as a building block for developing novel therapeutics, especially in targeting enzymes and receptors. The compound's thiadiazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, making it a focal point for medicinal chemists. Additionally, its phenoxyphenyl moiety contributes to enhanced lipophilicity, which is crucial for improving drug bioavailability.

One of the most frequently asked questions about CAS 383130-76-5 is its synthesis and purification methods. The compound is typically prepared through multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural confirmation. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthesis routes to minimize environmental impact. This aligns with the broader industry trend toward sustainable and efficient chemical production.

The application of 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine extends beyond pharmaceuticals. It is also investigated in the development of advanced materials, such as organic semiconductors and liquid crystals. Its ability to form stable π-conjugated systems makes it a candidate for optoelectronic devices. Furthermore, the compound's thermal stability and electronic properties are being studied for potential use in energy storage solutions, a hot topic in the era of renewable energy and battery technology advancements.

From a commercial perspective, CAS 383130-76-5 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability can vary depending on purity levels and market demand. Researchers are advised to verify the certificate of analysis (CoA) to ensure the compound meets their specific requirements. As the scientific community continues to uncover new applications, the market for this compound is expected to grow, driven by innovations in life sciences and material engineering.

In summary, 5-(3-Phenoxyphenyl)-1,3,4-thiadiazol-2-amine (CAS No. 383130-76-5) is a promising compound with multifaceted applications. Its unique structural features and biological activity make it a valuable asset in modern chemistry. Whether in drug development, material science, or sustainable technologies, this compound continues to inspire cutting-edge research and industrial advancements. For those seeking detailed technical data or sourcing options, consulting peer-reviewed journals and reputable suppliers is highly recommended.